Cas no 1804184-34-6 (2,5-Diamino-1H-benzimidazole-7-carboxylic acid)

• Product Name: 2,5-Diamino-1H-benzimidazole-7-carboxylic acid
• CAS No: 1804184-34-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 4824645
• Update Time: 2025-06-12

2,5-Diamino-1H-benzimidazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-1H-benzimidazole-7-carboxylic acid
• 2,5-Diamino-1H-benzo[d]imidazole-7-carboxylic acid

• Inchi： 1S/C8H8N4O2/c9-3-1-4(7(13)14)6-5(2-3)11-8(10)12-6/h1-2H,9H2,(H,13,14)(H3,10,11,12)
• InChI Key： PPBSFDRZJLCGIW-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC2=C1N=C(N)N2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 0
• Topological Polar Surface Area: 118

Additional information on 2,5-Diamino-1H-benzimidazole-7-carboxylic acid

Recent Advances in the Study of 2,5-Diamino-1H-benzimidazole-7-carboxylic acid (CAS: 1804184-34-6)

2,5-Diamino-1H-benzimidazole-7-carboxylic acid (CAS: 1804184-34-6) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for the synthesis of novel bioactive compounds, particularly in the context of targeting enzymes and receptors involved in various diseases.

One of the key areas of research focuses on the compound's ability to serve as a building block for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have synthesized a series of derivatives based on 2,5-Diamino-1H-benzimidazole-7-carboxylic acid, demonstrating potent inhibitory activity against specific kinases, such as EGFR and VEGFR, which are prominent targets in oncology.

In addition to its applications in kinase inhibition, recent studies have highlighted the compound's potential in antimicrobial therapy. Structural modifications of the benzimidazole core have yielded derivatives with enhanced activity against drug-resistant bacterial strains, including MRSA and Mycobacterium tuberculosis. These findings underscore the versatility of 2,5-Diamino-1H-benzimidazole-7-carboxylic acid as a platform for designing new antimicrobial agents.

Another promising avenue of research involves the use of this compound in the development of fluorescent probes for biological imaging. The benzimidazole moiety's inherent fluorescence properties, combined with its ability to bind to specific biomolecules, make it an attractive candidate for designing probes that can visualize cellular processes in real-time. Recent work has demonstrated the successful application of such probes in tracking enzyme activity and monitoring intracellular pH changes.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2,5-Diamino-1H-benzimidazole-7-carboxylic acid. Issues such as solubility, bioavailability, and metabolic stability are areas of active investigation. Researchers are employing computational modeling and structure-activity relationship (SAR) studies to address these limitations and improve the drug-like properties of these compounds.

In conclusion, 2,5-Diamino-1H-benzimidazole-7-carboxylic acid (CAS: 1804184-34-6) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibition to antimicrobial therapy and biological imaging. Ongoing research aims to further elucidate its potential and overcome existing challenges, paving the way for its integration into future therapeutic and diagnostic tools.